2-([1,1'-biphenyl]-4-yl)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)acetamide

• IUPAC Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C24H25NO3/c1-27-22-11-7-6-10-21(22)23(28-2)17-25-24(26)16-18-12-14-20(15-13-18)19-8-4-3-5-9-19/h3-15,23H,16-17H2,1-2H3,(H,25,26)
• InChI Key: PBMDCXVJWNZWDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CNC(=O)CC2=CC=C(C=C2)C3=CC=CC=C3)OC
• Molecular Formula: C24H25NO3
• Molecular Weight: 375.5 g/mol

Description

2-([1,1'-biphenyl]-4-yl)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)acetamide, also known as BML-210, is a synthetic compound that has been studied for its potential therapeutic applications.

Scientific Research Applications

Protein Tyrosine Phosphatase 1B Inhibition

A study synthesized derivatives of 2-([1,1'-biphenyl]-4-yl)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)acetamide and evaluated their inhibitory activity against Protein Tyrosine Phosphatase 1B (PTP1B). These compounds showed significant PTP1B inhibitory activity, which is relevant in the context of antidiabetic activity in different models (Saxena et al., 2009).

Anion Coordination and Crystal Structure

Another research focused on the spatial orientation of similar amide derivatives in anion coordination. This study provides insights into the crystal structure and self-assembly of such compounds through weak interactions, contributing to the understanding of molecular geometry in materials science (Kalita & Baruah, 2010).

Metabolism in Human and Rat Liver Microsomes

Research on the metabolism of chloroacetamide herbicides, which are structurally related to the compound , in human and rat liver microsomes has been conducted. This study helps in understanding the metabolic pathways and potential toxicological aspects of related compounds (Coleman et al., 2000).

Co-Crystal Formation and Chemical Interactions

A study explored the co-crystal formation of N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide, revealing significant insights into the chemical interactions and crystalline structures of these compounds (Karmakar et al., 2009).

Catalytic Acetylation in Drug Synthesis

Research involving the chemoselective acetylation of 2-aminophenol using immobilized lipase, aimed at producing intermediates like N-(2-Hydroxyphenyl)acetamide, is pertinent in the context of natural synthesis of antimalarial drugs. This highlights the compound's relevance in pharmaceutical synthesis (Magadum & Yadav, 2018).

Herbicide Soil Interaction

A study on the soil reception and activity of acetochlor and related compounds provides insights into the environmental behavior of these herbicides, which is crucial for understanding the ecological impact and efficacy of such compounds (Banks & Robinson, 1986).